Cas no 2172006-23-2 (3-methyl-5-phenylcyclohexane-1-thiol)

• Product Name: 3-methyl-5-phenylcyclohexane-1-thiol
• CAS No: 2172006-23-2
• MF: C₁₃H₁₈S
• MW: 206.347022533417
• CID: 5891258
• PubChem ID: 165506301
• Update Time: 2025-10-28

3-methyl-5-phenylcyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-phenylcyclohexane-1-thiol
• 2172006-23-2
• EN300-1288995

• Inchi： 1S/C13H18S/c1-10-7-12(9-13(14)8-10)11-5-3-2-4-6-11/h2-6,10,12-14H,7-9H2,1H3
• InChI Key： HSAVZMLJCKXINP-UHFFFAOYSA-N
• SMILES： SC1CC(C)CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 206.11292175g/mol
• Monoisotopic Mass: 206.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 1Ų

Additional information on 3-methyl-5-phenylcyclohexane-1-thiol

Introduction to 3-methyl-5-phenylcyclohexane-1-thiol (CAS No. 2172006-23-2)

3-methyl-5-phenylcyclohexane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2172006-23-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and molecular biology due to its unique structural and functional properties. This compound belongs to the class of thiol-containing heterocyclic molecules, which are known for their diverse biological activities and potential applications in drug discovery and material science.

The molecular structure of 3-methyl-5-phenylcyclohexane-1-thiol consists of a cyclohexane ring substituted with a methyl group at the 3-position and a phenyl group at the 5-position, with a thiol (-SH) functional group attached to the 1-position of the ring. This particular arrangement imparts distinct chemical reactivity and biological relevance, making it a valuable scaffold for further chemical modifications and biological investigations.

In recent years, there has been growing interest in thiol-containing compounds due to their role as bioactive molecules. Thiols are well-known for their ability to participate in redox reactions, making them important in cellular signaling pathways and enzyme mechanisms. The presence of a thiol group in 3-methyl-5-phenylcyclohexane-1-thiol not only enhances its reactivity but also opens up possibilities for its use in designing novel therapeutic agents.

One of the most compelling aspects of 3-methyl-5-phenylcyclohexane-1-thiol is its potential as a building block for drug development. The cyclohexane ring provides a rigid yet flexible framework that can be modified to target specific biological receptors or enzymes. Additionally, the phenyl group can serve as a site for further functionalization, allowing chemists to tailor the compound's properties for particular applications.

Recent studies have highlighted the importance of thiols in modulating oxidative stress and inflammation, which are key factors in various diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. 3-methyl-5-phenylcyclohexane-1-thiol has been investigated for its potential role in these areas, with preliminary findings suggesting that it may exhibit protective effects against oxidative damage by acting as a scavenger of reactive oxygen species (ROS).

The synthesis of 3-methyl-5-phenylcyclohexane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic pathways but also allow for greater flexibility in modifying the compound's structure.

In addition to its pharmaceutical applications, 3-methyl-5-phenylcyclohexane-1-thiol has shown promise in material science. The unique electronic properties of thiols make them useful in designing conductive polymers and nanomaterials. Researchers have explored the use of thiol-functionalized compounds like 3-methyl-5-phenylcyclohexane-1-thiol in creating novel materials with enhanced stability and functionality.

The biological activity of 3-methyl-5-phenylcyclohexane-1-thiol has been further investigated through computational modeling and experimental studies. Molecular docking simulations have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These studies provide insights into its potential mechanisms of action and help guide the design of more effective derivatives.

One notable finding is the compound's ability to modulate certain enzyme activities by binding to specific pockets on the enzyme's active site. This interaction can either enhance or inhibit the enzyme's function, depending on the specific context. Such properties make 3-methyl-5-phenylcyclohexane-1-thiol a promising candidate for developing enzyme inhibitors or activators for therapeutic purposes.

The chemical stability of 3-methyl-5-phenylcyclohexane-1-thiol is another area of interest. Thiols are known to be sensitive to oxidation, which can lead to degradation of the compound. However, recent research has demonstrated strategies to improve their stability through protective groups or by designing analogs with enhanced resistance to oxidative conditions. These advancements are crucial for ensuring that the compound remains effective during storage and application.

Future directions in the study of 3-methyl-5-phenylcyclohexane-1-thiol include exploring its role in complex biological systems and developing new synthetic methodologies for its derivatives. By combining experimental techniques with computational approaches, researchers aim to uncover more about its mechanisms of action and expand its applications in medicine and materials science.

In conclusion, 3-methyl-5-phencyclicclohexanethiole (CAS No. 2172006232) represents a fascinating compound with diverse potential applications. Its unique structural features and reactivity make it an attractive scaffold for drug discovery and material design. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.